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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the curing methods for liquid Thiokol®
polysulfide polymers. The information is intended to guide researchers and professionals in the
formulation and application of these versatile polymers.

Introduction to Thiokol® Polysulfide Polymers and
Curing

Liquid Thiokol® polysulfide polymers are characterized by their unique structure, which
consists of repeating disulfide (-S-S-) linkages in the polymer backbone and reactive thiol (-SH)
terminal groups.[1][2] This structure imparts excellent resistance to solvents, oils, and
chemicals, as well as good aging and weather resistance.[1] The curing process, also known
as vulcanization, converts the liquid polymer into a solid, elastomeric material by chemically
linking the polymer chains. This is most commonly achieved through the oxidation of the
terminal thiol groups to form disulfide bonds, though other curing chemistries can also be
employed.[1][3] The choice of curing agent and method is critical as it dictates the final
properties of the cured elastomer.
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Curing Mechanisms

The curing of liquid polysulfide polymers can be broadly categorized into oxidative and non-
oxidative methods.

2.1. Oxidative Curing

Oxidative curing is the most common method and involves the use of an oxidizing agent to
couple the terminal thiol groups of two polymer chains, forming a disulfide bond and water as a
byproduct.[3][4]

e General Reaction: 2 R-SH + [O] —» R-S-S-R + H20[3][5]

A variety of oxidizing agents can be used, with the choice depending on the desired cure rate,
final properties, and application requirements.[3]

» Metallic Oxides: Manganese dioxide (MnO3) is the most widely used curing agent for
polysulfide sealants.[6][7] Other metallic oxides like lead dioxide (PbOz) and calcium
peroxide (CaO2) are also used.[4][8] In practice, each metal dioxide can lead to different
levels of cure, with PbO2 generally yielding a lower modulus product than MnO2.[4]

o Metallic Dichromates: Sodium and potassium dichromate are strong oxidizing agents that
produce high-modulus sealants with improved thermal resistance.[4][9] Dichromate-cured
polysulfides are less affected by humidity changes during curing compared to manganese
dioxide-cured systems.[10]

e Organic Peroxides: Cumene hydroperoxide and other organic peroxides can also be used as
curing agents and tend to yield high-modulus elastomers.[4]

2.2. Non-Oxidative Curing

Liquid polysulfide polymers can also be cured through reactions of their terminal thiol groups
with other reactive chemistries, without involving oxidation.

e Epoxy Resins: The thiol end groups of polysulfide polymers react with the epoxy groups of
epoxy resins, typically in the presence of an amine catalyst.[4] This reaction forms a flexible
adhesive with high impact strength and excellent chemical resistance.[4][11] In these
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systems, the polysulfide polymer acts as a flexibilizer or the "soft part,” while the epoxy resin
is the "hard part."[4]

 |socyanates: The highly reactive thiol groups readily react with di-isocyanates, such as
toluene di-isocyanate (TDI) or diphenylmethane-4,4"-di-isocyanate (MDI).[4] This curing
method offers advantages over oxidative systems, including improved adhesion to plastic
substrates.[4]

e Phenolic Resins: At elevated temperatures, polysulfide polymers can be cured with phenolic
resins through a polycondensation reaction, forming a block copolymer.[4]

Factors Influencing Curing

Several factors can significantly affect the rate and extent of the curing reaction.

o Temperature: Increasing the ambient temperature generally reduces the cure time, while
decreasing the temperature will slow it down.[10][12] For every 17°F (10°C) rise in
temperature, the application life is roughly halved.[10]

o Humidity: The effect of humidity depends on the curing agent. For manganese dioxide-cured
systems, humidity is crucial; low humidity (<10%) can significantly slow the cure, while high
humidity (>80%) can accelerate it.[10] In contrast, dichromate-cured systems are negligibly
affected by relative humidity.[10] Traces of water are often essential to initiate the curing
reaction with metallic oxides.[4]

o Additives:

o Accelerators: The cure rate can be increased by adding accelerators. For example, m-
dinitrobenzene can be used to accelerate MnO:z cures at room temperature, while
diphenylguanidine (DPG) is used with p-quinone dioxime (GMF) cures that require heat
activation.[3]

o Retarders: Retarders are used to control the cure rate and extend the working life of the
sealant. Stearic acid is a common retarder used in lead dioxide curing pastes.[5][8]

o Fillers: Fillers like calcium carbonate and carbon black are often added to improve
mechanical properties and reduce cost.[13]
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o Plasticizers: Plasticizers such as phthalates and benzoates are used to increase flexibility
and modify the viscosity of the formulation.[4][14]

Experimental Protocols

Protocol 1: Oxidative Curing with Manganese Dioxide
(MnO32)

This protocol describes a general procedure for the room temperature curing of a liquid
polysulfide polymer using a manganese dioxide paste.

Materials:
e Liquid Polysulfide Polymer (e.g., Thiokol® LP-2, LP-32)

» Manganese Dioxide (MnOz2) Curing Paste (typically a 50% dispersion of MnO: in a plasticizer
like dibutyl phthalate)

o Plasticizer (e.g., dibutyl phthalate) for viscosity adjustment (optional)
o Adhesion promoter (optional, depending on substrate)

o Reinforcing fillers (e.g., carbon black, calcium carbonate) (optional)
o Mixing vessel (e.g., disposable plastic cup)

e Mixing spatula or mechanical mixer

e Substrate for application (e.g., aluminum, glass, concrete)

e Shore A Durometer for hardness testing

Tensile tester

Procedure:
e Formulation (Part A - Base Compound):

o In a mixing vessel, weigh the desired amount of liquid polysulfide polymer.
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o If used, add pre-weighed amounts of fillers, plasticizers, and other additives to the
polymer.

o Mix thoroughly with a spatula or a mechanical mixer at low speed until a homogeneous
paste is obtained. Ensure all components are well-dispersed.[3]

e Curing Agent Preparation (Part B - Curing Paste):

o The curing agent is typically a pre-made paste. The amount of MnOz2 required is generally
between 2-6 parts by weight per 100 parts of the polysulfide polymer.[3]

e Mixing:

o Add the calculated amount of the MnO2 curing paste (Part B) to the base compound (Part
A).

o Mix thoroughly for 3-5 minutes, scraping the sides and bottom of the mixing vessel
periodically to ensure a uniform mixture.[15] The start of mixing is the beginning of the
sealant's work life.

o Application:

o Apply the mixed sealant to the prepared substrate. For testing purposes, cast the sealant
into a mold of defined dimensions to prepare specimens for tensile and hardness testing.
[16]

e Curing:
o Allow the sealant to cure at ambient conditions (e.g., 23°C and 50% relative humidity).[12]

o The cure time will vary depending on the specific formulation, temperature, and humidity. A
serviceable cure is often achieved within 8 to 24 hours, with a full cure developing over 14
to 30 days.[10]

e Testing:

o Tack-Free Time: Periodically touch the surface of the sealant lightly with a clean probe to
determine when it is no longer tacky.
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o Hardness: Measure the Shore A hardness of the cured sealant at regular intervals using a
durometer until a stable value is reached.[12]

o Tensile Properties: Once fully cured, test the prepared specimens for tensile strength and
elongation using a tensile testing machine according to standard methods (e.g., ASTM
D412).[11][16]

Protocol 2: Curing with an Epoxy Resin

This protocol outlines a general procedure for curing a liquid polysulfide polymer with a
bisphenol A-based epoxy resin.

Materials:

e Liquid Polysulfide Polymer (e.g., Thiokol® LP-3)

e Bisphenol A-based Epoxy Resin

e Amine Catalyst (e.g., tris(dimethylaminomethyl)phenol, DMP-30)
e Mixing vessel

e Mixing spatula or mechanical mixer

e Molds for specimen preparation

Procedure:

o Formulation:

o Determine the stoichiometric ratio of the epoxy groups in the epoxy resin to the thiol
groups in the polysulfide polymer. A 1:1 ratio is a common starting point.[17]

o Weigh the appropriate amounts of the liquid polysulfide polymer and the epoxy resin into a

mixing vessel.

e Mixing:
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o Thoroughly mix the polysulfide polymer and epoxy resin until a homogeneous blend is
achieved.

o Add the amine catalyst (typically 1-2% by weight of the total resin mixture) and mix for an
additional 2-3 minutes until the catalyst is uniformly dispersed.[16]

e Degassing:

o If a mechanical mixer is used, it is advisable to degas the mixture in a vacuum chamber to
remove any entrapped air bubbles.

e Casting and Curing:
o Pour the bubble-free mixture into molds to prepare specimens for testing.

o Allow the mixture to cure at room temperature. The curing time can range from several
hours to a few days depending on the specific formulation and catalyst concentration.[16]

e Testing:
o Monitor the curing progress by observing the change from a liquid to a solid state.

o Once fully cured, demold the specimens and conduct mechanical testing (tensile strength,
elongation, hardness) as described in Protocol 1.

Data Presentation

The following tables summarize typical quantitative data for different curing systems. Note that
these values are illustrative and can vary significantly based on the specific formulation,
including the type and amount of fillers, plasticizers, and other additives.

Table 1: Typical Amounts of Oxidative Curing Agents
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Curing Agent (parts

Accelerator (parts

Curing Agent per 100 parts of per 100 parts of Curing Conditions

polymer) polymer)
Manganese Dioxide 1.5-4 (m-

2-6 . Room Temperature
(MnO2) dinitrobenzene)
p-Quinone Dioxime 05-3 )

5-7 ) o Heat Activated
(GMF) (diphenylguanidine)
Lead Dioxide (PbOz2) ~7.5 (for LP-2) Room Temperature
Sodium Dichromate Stoichiometric (1 mole

Room Temperature

(NazCr207) per 6 moles of -SH)

Data compiled from multiple sources.[3][9][18]

Table 2: Influence of Curing System on Typical Properties of Cured Polysulfide Elastomers
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Typical . ] ) Key
. Typical Tensile Typical L.
Curing System Hardness . Characteristic
Strength (MPa) Elongation (%)
(Shore A)
Good overall
Manganese properties, cure
o 30-60 1.0-4.0 200 - 800 N
Dioxide rate sensitive to
humidity.[10][19]

Lower modulus
Lead Dioxide 25-50 0.7-25 300 - 1000 compared to
MnO:2 cure.[4]

High modulus,
good thermal

resistance, cure

Dichromate 40-70 2.0-5.0 150 - 500
rate less
sensitive to
humidity.[4][10]
Flexible, high
] ] 1.0-5.0 100 - 700 impact strength,
Epoxy Resin 20 - 80 (variable) ] ) )
(variable) (variable) good adhesion.
[41[6]
_ 15-6.0 200 - 600 Good adhesion
Isocyanate 30 - 70 (variable) ) ) )
(variable) (variable) to plastics.[4]

Note: These are typical ranges and the final properties are highly dependent on the complete
formulation.

Visualizations
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Caption: Oxidative Curing Mechanism of Polysulfide Polymers.
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Caption: Experimental Workflow for Oxidative Curing and Testing.
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Caption: Relationships Between Different Curing Methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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